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Compound of Interest

Compound Name: 6,2',4'-Trimethoxyflavone

Cat. No.: B600766

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
6,2',4'-Trimethoxyflavone (CAS No. 720675-74-1). Adherence to these procedures is
essential for ensuring personal safety and regulatory compliance.

Personal Protective Equipment (PPE)

Conflicting hazard information exists for 6,2',4'-Trimethoxyflavone. While one Safety Data
Sheet (SDS) classifies it as not hazardous, another indicates it is toxic if swallowed (Acute Tox.
3 Oral)[1][2]. Therefore, a cautious approach is mandated, and the following personal
protective equipment should be considered the minimum requirement.
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, minimum 0.13
mm or 5 mil thickness).
Double-gloving is

recommended.[3]

Protects against skin contact
and potential irritation or
absorption. Double-gloving
provides an extra layer of
protection against tears or

punctures.[3]

Eye & Face Protection

Safety glasses with side
shields are required. Chemical
safety goggles and a face
shield are recommended when
there is a risk of splashes or

significant powder dispersal.[3]

Prevents eye irritation from
contact with the chemical

powder or solutions.[3]

Respiratory Protection

For handling powders, a
NIOSH-approved air-purifying
respirator with a P100 or FFP3
particulate filter is required.[3]
In a well-ventilated area or
fume hood, a dust mask may
be sufficient if dust formation is

minimal.

Protects the respiratory system
from the inhalation of fine dust

particles.[3]

Body Protection

A flame-resistant lab coat is
required. For larger-scale
operations, chemical-resistant

coveralls are recommended.[3]

Protects skin and personal

clothing from contamination.[3]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach is crucial for minimizing exposure and ensuring a safe laboratory

environment when handling 6,2',4'-Trimethoxyflavone.

1. Preparation:
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Ensure a chemical fume hood is operational and the work area is clean and uncluttered.[3]

Designate a specific area for handling the chemical.[3]

Verify that an eye-wash station and safety shower are accessible and operational.[1]

. Donning PPE:

Put on a lab coat or coveralls.

Don the appropriate respiratory protection.

Put on safety glasses or goggles, and a face shield if necessary.

Don inner and outer gloves, ensuring the cuffs of the lab coat are tucked into the outer
gloves.[3]

. Handling:

Perform all manipulations that may generate dust, such as weighing, within a chemical fume
hood to avoid dust and aerosol formation.[1][3]

Avoid inhalation, and contact with eyes and skin.[1]

Use non-sparking tools.[4]

. Post-Handling:

Decontaminate all surfaces and equipment after use.

Carefully remove PPE, avoiding self-contamination. Gloves should be removed last and
turned inside out.[4][5]

Wash hands thoroughly with soap and water after removing gloves.[5]

. Spill Response:

In case of a spill, evacuate the area and ensure it is well-ventilated.
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o Wear appropriate PPE before cleaning the spill.

o For solid spills, carefully sweep up the material to avoid creating dust and place itin a
suitable, sealed container for disposal.[6]

e Absorb solutions with an inert material (e.g., diatomite, universal binders).[1]

o The contaminated area can then be washed with soap and water. All cleaning materials and
contaminated water should be collected as hazardous waste.[7]

Disposal Plan: Step-by-Step Procedures

Proper disposal of 6,2',4'-Trimethoxyflavone and contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Segregation:

» Keep 6,2',4'-Trimethoxyflavone waste separate from other chemical waste streams to avoid
unintended reactions.[7]

2. Containerization:

» Place solid 6,2',4'-Trimethoxyflavone waste in a clearly labeled, sealed, and suitable
container.[7] The container must be in good condition and free from leaks.[7]

o Label the container clearly as "Hazardous Waste: 6,2',4'-Trimethoxyflavone".[7]
3. Contaminated Materials:

e Any materials that have come into contact with 6,2',4'-Trimethoxyflavone, such as gloves,
bench paper, or weighing boats, should be considered contaminated and disposed of in the
same manner as the chemical itself.[7]

4. Disposal Method:

e The primary and recommended method for the disposal of 6,2',4'-Trimethoxyflavone is
through a licensed professional waste disposal service.[7] This ensures that the compound is
handled and treated in accordance with all applicable regulations.[7]
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e Do not dispose of 6,2',4'-Trimethoxyflavone down the drain.[8]

Workflow for Handling 6,2',4'-Trimethoxyflavone

Caption: Workflow for handling 6,2',4'-Trimethoxyflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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